N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H23N3OS/c22-18(11-16-6-3-9-23-16)19-12-14-10-17(13-7-8-13)21(20-14)15-4-1-2-5-15/h3,6,9-10,13,15H,1-2,4-5,7-8,11-12H2,(H,19,22)
• InChI Key: AJYKLLCPXLFEPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)CC3=CC=CS3)C4CC4
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3OS and its molecular weight is 329.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Coordination Complexes

• Pyrazole-acetamide derivatives have been synthesized and characterized for their potential in forming coordination complexes with metal ions like Co(II) and Cu(II). These complexes demonstrated significant antioxidant activity due to their structure and hydrogen bonding interactions, showcasing the compound's utility in creating novel materials with desirable chemical properties (Chkirate et al., 2019).

Antimicrobial and Antitumor Evaluation

• Novel heterocyclic compounds incorporating sulfamoyl moiety have been developed for their antimicrobial properties. This research underlines the compound's applicability in designing new antimicrobial agents (Darwish et al., 2014).
• The computational and pharmacological evaluation of pyrazole derivatives revealed their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, highlighting the compound's versatility in pharmaceutical applications (Faheem, 2018).

Optoelectronic Properties and Applications

• The study of thiazole-based polythiophenes indicated the compound's importance in the development of conducting polymers with applications in optoelectronics, demonstrating its potential in creating materials with specific electronic properties (Camurlu & Guven, 2015).

Novel Synthesis and Biological Evaluation

• Synthesis of novel derivatives has led to compounds with anti-inflammatory activity, indicating the potential therapeutic applications of these molecules (Sunder & Maleraju, 2013).
• The development of polyfunctionally substituted heterocyclic compounds derived from the molecule has shown high antitumor activities, further emphasizing its utility in designing anticancer drugs (Shams et al., 2010).